N-(5-chloro-2-methoxyphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-ethoxy-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H18ClN3O3/c1-4-19-9-11(15(18-19)22-5-2)14(20)17-12-8-10(16)6-7-13(12)21-3/h6-9H,4-5H2,1-3H3,(H,17,20)
• InChI Key: PJJBWCJUIJSTSO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H18ClN3O3
• Molecular Weight: 323.77 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide, also known as CEP-32237, is a pyrazole derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied for its effects on various biological processes and has shown promising results in pre-clinical studies.

Scientific Research Applications

Synthesis and Characterization

• Pyrazole derivatives, including those related to the specified compound, have been synthesized and characterized for their potential applications in various fields. For instance, Hassan et al. (2014, 2015) explored the synthesis, characterization, and cytotoxic activity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells and human cancer cell lines, respectively. These studies offer insights into the structural and functional versatility of pyrazole compounds in medicinal chemistry (Hassan, Hafez, & Osman, 2014); (Hassan, Hafez, Osman, & Ali, 2015).

Corrosion Inhibition

• Research by Paul et al. (2020) investigated the use of carbohydrazide-pyrazole compounds for corrosion protection of mild steel in acidic solutions. This work showcases the potential of pyrazole derivatives in industrial applications, specifically for protecting metals against corrosion. The study found significant inhibition efficiency, suggesting the effectiveness of these compounds in practical applications (Paul, Yadav, & Obot, 2020).

Antimicrobial and Antibacterial Activities

• Another area of application for pyrazole derivatives is in the development of antimicrobial and antibacterial agents. Zítko et al. (2013) synthesized and tested the activity of 5-chloro-N-phenylpyrazine-2-carboxamides against Mycobacterium tuberculosis and other strains, finding significant in vitro activity. This research highlights the potential of pyrazole derivatives as antimycobacterial agents (Zítko, Servusová, Paterová, Mandíková, Kubíček, Kučera, Hrabcova, Kuneš, Soukup, & Doležal, 2013).

Material Science and Corrosion Protection

• In material science, pyrazole derivatives have been investigated for their corrosion inhibition properties. Yadav et al. (2016) explored pyranopyrazole derivatives for mild steel corrosion inhibition in HCl solution, providing insights into the mechanisms of action and the potential for these compounds to protect against corrosion (Yadav, Gope, Kumari, & Yadav, 2016).